3-(2-chloro-6-fluorophenyl)-5-methyl-N-{[(2-oxo-2-phenylethyl)amino]carbonothioyl}-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(phenacylcarbamothioyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H15ClFN3O3S/c1-11-16(18(25-28-11)17-13(21)8-5-9-14(17)22)19(27)24-20(29)23-10-15(26)12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H2,23,24,27,29)
• InChI Key: GWDJOEQNEOLDLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NC(=S)NCC(=O)C3=CC=CC=C3
• Molecular Formula: C20H15ClFN3O3S
• Molecular Weight: 431.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step processes, including oximation, chlorination, cyclization, hydrolysis, and acyl chlorination, starting from various precursors such as 2-chloro-6-fluorobenzaldehyde. The synthetic route aims to achieve high yield and practical applicability with low cost, as demonstrated in the synthesis of 3-(2-Chloro-6-fluoro phenyl)-5-methylisoxazole-4-carbonyl chloride, achieving a total yield of 60.2% and confirming the chemical structure through IR, 1H-NMR, 13C-NMR, and MS analyses (Su Wei-ke, 2008).

Molecular Structure Analysis

The molecular structure of compounds akin to the one often undergoes rigorous analysis through various spectroscopic and analytical techniques. For instance, the crystal structure analysis plays a crucial role in elucidating the precise molecular geometry and electronic structure, significantly influencing the compound's reactivity and physical properties.

Chemical Reactions and Properties

Chemical reactions involving such compounds typically explore their reactivity patterns, including nucleophilic substitutions, additions, and cyclization reactions. These reactions are pivotal for functionalizing the molecule or altering its chemical structure to derive new compounds with potentially desirable properties. The chemoselective nucleophilic chemistry demonstrated by related compounds underscores the versatility and complexity of their chemical behavior (G. Yu et al., 2009).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystalline structure, are essential for understanding the compound's behavior in different environments and its suitability for various applications. For example, the unexpected product formation and its distinct crystalline structure obtained from specific reactions highlight the importance of physical characterization in predicting compound stability and reactivity (V. Kettmann & J. Svetlik, 2003).